methyl 3-[5-(4-fluorobenzylidene)-4-oxo-2-thioxo-1,3-thiazolidin-3-yl]propanoate

• IUPAC Name: methyl 3-[(5E)-5-[(4-fluorophenyl)methylidene]-4-oxo-2-sulfanylidene-1,3-thiazolidin-3-yl]propanoate
• InChI: InChI=1S/C14H12FNO3S2/c1-19-12(17)6-7-16-13(18)11(21-14(16)20)8-9-2-4-10(15)5-3-9/h2-5,8H,6-7H2,1H3/b11-8+
• InChI Key: PRAVABXCVDORBN-DHZHZOJOSA-N
• Canonical SMILES: COC(=O)CCN1C(=O)C(=CC2=CC=C(C=C2)F)SC1=S
• Isomeric SMILES: COC(=O)CCN1C(=O)/C(=C\C2=CC=C(C=C2)F)/SC1=S
• Molecular Formula: C14H12FNO3S2
• Molecular Weight: 325.4 g/mol

Description

Methyl 3-[5-(4-fluorobenzylidene)-4-oxo-2-thioxo-1,3-thiazolidin-3-yl]propanoate is a chemical compound that has gained attention in scientific research due to its potential applications in various fields such as medicine, agriculture, and materials science.

Scientific Research Applications

Methyl 3-[5-(4-fluorobenzylidene)-4-oxo-2-thioxo-1,3-thiazolidin-3-yl]propanoate has been studied for its potential applications in various fields of scientific research. In medicine, it has been shown to exhibit anti-inflammatory and anti-cancer activities. In agriculture, it has been investigated as a potential herbicide and fungicide. In materials science, it has been studied for its potential applications in the development of new materials with unique properties.

Mechanism of Action

The mechanism of action of methyl 3-[5-(4-fluorobenzylidene)-4-oxo-2-thioxo-1,3-thiazolidin-3-yl]propanoate is not fully understood. However, it has been suggested that its anti-inflammatory and anti-cancer activities are due to its ability to inhibit the activity of certain enzymes and proteins involved in these processes.
Biochemical and Physiological Effects
Studies have shown that methyl 3-[5-(4-fluorobenzylidene)-4-oxo-2-thioxo-1,3-thiazolidin-3-yl]propanoate exhibits anti-inflammatory and anti-cancer activities. It has also been shown to have antioxidant properties and to inhibit the growth of certain bacteria and fungi.

Advantages and Limitations for Lab Experiments

The advantages of using methyl 3-[5-(4-fluorobenzylidene)-4-oxo-2-thioxo-1,3-thiazolidin-3-yl]propanoate in lab experiments include its relatively simple synthesis method, its diverse potential applications in various fields of scientific research, and its ability to inhibit the activity of certain enzymes and proteins involved in inflammation and cancer. However, its limitations include its potential toxicity and the need for further studies to fully understand its mechanism of action.

Future Directions

For the study of methyl 3-[5-(4-fluorobenzylidene)-4-oxo-2-thioxo-1,3-thiazolidin-3-yl]propanoate include further investigation of its potential applications in medicine, agriculture, and materials science. In medicine, it could be studied as a potential treatment for various inflammatory and cancerous conditions. In agriculture, it could be investigated as a potential herbicide and fungicide. In materials science, it could be studied for its potential applications in the development of new materials with unique properties. Further studies are also needed to fully understand its mechanism of action and to determine its potential toxicity.